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Compound of Interest

Compound Name: Spiramilactone B

Cat. No.: B1181425 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides essential, immediate safety and logistical

information for Spironolactone, including operational and disposal plans, to ensure the well-

being of laboratory personnel and compliance with safety regulations.

Quantitative Data Summary
To facilitate a clear understanding of its properties, the following tables summarize key

quantitative data for Spironolactone.

Table 1: Physical and Chemical Properties of Spironolactone

Property Value

Molecular Formula C₂₄H₃₂O₄S

Molar Mass 416.57 g/mol [1]

Appearance White to light tan crystalline powder[1]

Melting Point 134–135 ºC[1]

Water Solubility 22 mg/L[1]

Log P (Octanol/Water) 2.78[2]
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Table 2: Hazard Identification and Classification

Hazard Classification GHS Category Hazard Statement

Carcinogenicity 2
H351: Suspected of causing

cancer[3][4][5]

Reproductive Toxicity 1B
H360: May damage fertility or

the unborn child[3][5]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure[3][4][5]

Detailed Experimental Protocols
Adherence to strict protocols is crucial when working with Spironolactone due to its hazardous

properties. The following step-by-step guidance outlines the necessary procedures for safe

handling and disposal.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.

Engineering Controls: Always handle Spironolactone in a well-ventilated area.[6] For

procedures that may generate dust, a chemical fume hood is required.[5]

Eye and Face Protection: Wear chemical safety goggles or glasses.[7][8]

Hand Protection: Impervious gloves, such as nitrile or neoprene, are mandatory to prevent

skin contact.[8]

Body Protection: A laboratory coat must be worn.[6] For larger scale operations, additional

protective clothing may be necessary.

Respiratory Protection: If dust is generated and engineering controls are insufficient, a

NIOSH-approved respirator for particulates should be used.[8]
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Operational Plan for Safe Handling
Pre-Handling Preparations:

Thoroughly review the Safety Data Sheet (SDS) for Spironolactone before commencing

any work.[5]

Ensure that a safety shower and eyewash station are readily accessible.

Demarcate the handling area and restrict access to authorized personnel only.

Handling Procedures:

Minimize the generation of dust.[3][8]

Avoid direct contact with the skin, eyes, and clothing.[6]

Do not eat, drink, or smoke in the designated handling area.

Keep the container tightly sealed when not in use.

After handling, wash hands and any exposed skin thoroughly with soap and water.[6][8]

Emergency Procedures:

In case of skin contact: Immediately remove contaminated clothing and wash the affected

area with copious amounts of soap and water.[5]

In case of eye contact: Immediately flush the eyes with plenty of water for at least 15

minutes, holding the eyelids open.[5]

In case of inhalation: Move the individual to fresh air.[3][9]

In case of ingestion: Do NOT induce vomiting. Rinse the mouth with water.[7]

In all cases of exposure, seek immediate medical attention and provide the SDS to the

medical personnel.[3][5]
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Disposal Plan
Proper disposal of Spironolactone and associated waste is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation and Collection:

All Spironolactone waste, including contaminated PPE and cleaning materials, must be

collected in a designated, sealed, and clearly labeled hazardous waste container.[3][8]

Disposal Method:

Dispose of the hazardous waste through a licensed and approved waste disposal facility.

[5]

Do not dispose of Spironolactone in the regular trash or pour it down the drain.[10]

For unused medicinal products, a drug take-back program is the preferred method of

disposal.[10] Spironolactone is not on the FDA's "flush list".[11]

Mandatory Visualization
The following diagram illustrates the logical workflow for the safe handling of Spironolactone,

from preparation to disposal.
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Spironolactone Safe Handling Workflow
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Caption: A workflow diagram illustrating the key steps for the safe handling and disposal of

Spironolactone in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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